Cas no 2228390-57-4 (2-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-yl-2-oxoacetic acid)

• Product Name: 2-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-yl-2-oxoacetic acid
• CAS No: 2228390-57-4
• MF: C₈H₁₀N₂O₄S
• MW: 230.241000652313
• CID: 6100195
• PubChem ID: 165879931
• Update Time: 2025-06-12

2-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-yl-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-yl-2-oxoacetic acid
• 2-[2-(dimethylamino)-4-methoxy-1,3-thiazol-5-yl]-2-oxoacetic acid
• EN300-1752256
• 2228390-57-4

• Inchi： 1S/C8H10N2O4S/c1-10(2)8-9-6(14-3)5(15-8)4(11)7(12)13/h1-3H3,(H,12,13)
• InChI Key： XATKOXKSMNWCQH-UHFFFAOYSA-N
• SMILES： S1C(C(C(=O)O)=O)=C(N=C1N(C)C)OC

Computed Properties

• Exact Mass: 230.03612798g/mol
• Monoisotopic Mass: 230.03612798g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 108Ų

Additional information on 2-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-yl-2-oxoacetic acid

Comprehensive Overview of 2-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-yl-2-oxoacetic acid (CAS No. 2228390-57-4)

2-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-yl-2-oxoacetic acid (CAS No. 2228390-57-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the thiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a dimethylamino group and a methoxy substituent in its structure enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

In recent years, the demand for thiazole derivatives has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in 2-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-yl-2-oxoacetic acid due to its potential as a building block for small-molecule inhibitors and bioactive agents. Its CAS No. 2228390-57-4 is frequently searched in academic databases and chemical catalogs, reflecting its growing relevance in scientific communities.

The compound's oxoacetic acid moiety is a key functional group that contributes to its versatility. This group enables it to participate in various condensation reactions and chelation processes, making it useful in the development of metal-organic frameworks (MOFs) and catalysts. Additionally, the methoxy and dimethylamino substituents influence its solubility and stability, which are critical factors in formulation studies.

From an industrial perspective, 2-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-yl-2-oxoacetic acid is often discussed in the context of green chemistry and sustainable synthesis. With increasing emphasis on environmentally friendly processes, researchers are exploring ways to optimize its production using catalytic methods and renewable feedstocks. This aligns with global trends toward reducing the environmental footprint of chemical manufacturing.

Another area of interest is the compound's potential role in precision agriculture. As the agrochemical industry seeks innovative solutions to enhance crop protection, thiazole-based compounds like CAS No. 2228390-57-4 are being evaluated for their herbicidal and fungicidal properties. Early studies suggest that its unique structure could contribute to the development of next-generation plant growth regulators.

In the pharmaceutical sector, 2-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-yl-2-oxoacetic acid is being investigated for its potential in targeted drug delivery systems. Its ability to form stable complexes with biologically active molecules makes it a candidate for prodrug design. This is particularly relevant in the context of personalized medicine, where tailored therapeutic approaches are gaining traction.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize CAS No. 2228390-57-4. These methods ensure the compound's purity and confirm its structural integrity, which is essential for regulatory compliance and quality control. The availability of high-purity samples has facilitated its adoption in high-throughput screening assays.

As the scientific community continues to explore the applications of 2-2-(dimethylamino)-4-methoxy-1,3-thiazol-5-yl-2-oxoacetic acid, its CAS No. 2228390-57-4 remains a focal point in chemical databases. Future research may uncover novel uses in nanotechnology and biomaterials, further solidifying its importance in advanced chemistry. For now, it stands as a testament to the innovation driving modern synthetic and applied chemistry.